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Compound of Interest

Compound Name: Fenothiocarb

Cat. No.: B1672524 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fenothiocarb is a thiocarbamate herbicide used for weed control in various agricultural

settings. Monitoring its residue levels in environmental and food samples is crucial for ensuring

consumer safety and regulatory compliance. Gas Chromatography-Mass Spectrometry (GC-

MS) is a powerful and widely used analytical technique for the identification and quantification

of pesticide residues like fenothiocarb. This application note provides a detailed protocol for

the analysis of fenothiocarb using a common sample preparation method, QuEChERS,

followed by GC-MS detection.

Principle
The method involves the extraction of fenothiocarb from a sample matrix using the

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology. This technique

utilizes a salting-out liquid-liquid extraction followed by dispersive solid-phase extraction (d-

SPE) for cleanup. The purified extract is then injected into a gas chromatograph, where

fenothiocarb is separated from other components based on its volatility and interaction with

the stationary phase of the GC column. The separated analyte then enters the mass

spectrometer, where it is ionized and fragmented. The resulting mass spectrum, which provides
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information about the mass-to-charge ratio of the parent ion and its fragments, allows for highly

specific and sensitive detection and quantification of fenothiocarb.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the GC-MS analysis of

Fenothiocarb. It is important to note that while some data is specific to Fenothiocarb, values

for LOD, LOQ, and linearity are based on typical performance for similar pesticide analysis

using GC-MS and may require method-specific validation.

Parameter Value Source

Analyte Fenothiocarb -

Molecular Formula C₁₃H₁₉NO₂S [1]

Molecular Weight 253.36 g/mol [1]

Retention Time (RT) ~17.7 min [1]

Quantifier Ion (m/z) 160.07 [1]

Qualifier Ion 1 (m/z) 72.01 [1]

Qualifier Ion 2 (m/z) 106.00

Limit of Detection (LOD) 0.01 - 5 µg/kg (typical)

Limit of Quantification (LOQ) 0.04 - 10 µg/kg (typical)

Linearity Range 1 - 100 µg/L (typical)

Experimental Protocol
Apparatus and Materials

GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron

ionization (EI) source.

GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent.
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Sample Homogenizer: High-speed blender or equivalent.

Centrifuge: Capable of reaching at least 4000 x g.

Vortex Mixer

Nitrogen Evaporator

Autosampler Vials: 2 mL, amber glass, with PTFE-lined septa.

Syringe Filters: 0.22 µm PTFE.

QuEChERS Extraction Salts and d-SPE Tubes: Commercially available kits are

recommended. A typical d-SPE tube for general matrices contains primary secondary amine

(PSA) and magnesium sulfate.

Solvents and Reagents: Acetonitrile (ACN), water (HPLC grade), and Fenothiocarb
analytical standard.

Sample Preparation (QuEChERS)
Homogenization: Weigh 10-15 g of the representative sample into a blender and

homogenize.

Extraction:

Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g

sodium citrate, 0.5 g disodium citrate sesquihydrate).

Cap the tube and vortex vigorously for 1 minute.

Centrifuge at ≥ 4000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE cleanup

tube containing PSA and MgSO₄.

Vortex for 30 seconds.

Centrifuge at ≥ 4000 x g for 5 minutes.

Final Extract Preparation:

Take an aliquot of the cleaned supernatant and filter it through a 0.22 µm PTFE syringe

filter into an autosampler vial.

The sample is now ready for GC-MS analysis.

GC-MS Analysis
Injector Temperature: 250 °C

Injection Mode: Splitless (1 µL injection volume)

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp 1: 25 °C/min to 150 °C.

Ramp 2: 3 °C/min to 200 °C.

Ramp 3: 8 °C/min to 280 °C, hold for 10 minutes.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) using the ions listed in Table 1.
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Visualization of the Experimental Workflow
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Caption: Experimental workflow for Fenothiocarb analysis.

Data Analysis and Quantification
Identification: The identification of Fenothiocarb is confirmed by comparing the retention

time and the ratio of the quantifier and qualifier ions of the sample peak with those of a

known standard.

Quantification: A calibration curve is constructed by analyzing a series of Fenothiocarb
standards of known concentrations. The concentration of Fenothiocarb in the sample is

then determined by interpolating its peak area against the calibration curve. Matrix-matched

standards are recommended for accurate quantification to compensate for matrix effects.

Conclusion
This application note provides a comprehensive and detailed protocol for the analysis of

Fenothiocarb using the QuEChERS sample preparation method followed by GC-MS. The

described method is robust and sensitive, making it suitable for routine monitoring of

Fenothiocarb residues in various sample matrices. The provided workflow and quantitative

data serve as a valuable resource for researchers and analysts in the field of food safety and

environmental monitoring. Method validation should be performed in the specific matrix of

interest to ensure accuracy and precision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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